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Compound of Interest

Compound Name: 2'-OMe-Bz-C Phosphoramidite

Cat. No.: B027318 Get Quote

The following provides essential safety and logistical information for the proper disposal of 2'-
OMe-Bz-C Phosphoramidite, ensuring the safety of laboratory personnel and compliance with

regulations. This guidance is intended for researchers, scientists, and drug development

professionals.

Immediate Safety and Handling Precautions
Before handling or disposing of 2'-OMe-Bz-C Phosphoramidite, it is crucial to adhere to

standard laboratory safety practices. While some safety data sheets (SDS) may classify this

specific compound as non-hazardous, related phosphoramidites are often associated with

potential health effects. Therefore, it is best to handle it with care.

Personal Protective Equipment (PPE):

Gloves: Wear impermeable gloves to prevent skin contact.

Eye Protection: Use safety glasses or goggles to protect from dust or splashes.[1]

Lab Coat: A standard lab coat should be worn to protect clothing.

Respiratory Protection: When handling the powder form where dust inhalation is possible, an

N95 mask or a NIOSH-approved dust mask is recommended.[1][2]

Handling and Storage:
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Handle the compound in a well-ventilated area, such as a fume hood.

Avoid all direct contact with the chemical.[2]

Keep the container tightly closed to prevent moisture exposure.[2][3]

Store in a cool, dry place, protected from sunlight.[2][3]

Step-by-Step Disposal Protocol
Disposal of 2'-OMe-Bz-C Phosphoramidite and its contaminated waste must comply with all

federal, state, and local regulations.[2][4] Improper disposal can pose risks to human health

and the environment.

Step 1: Waste Identification and Segregation

Unused Product: Any unused or expired 2'-OMe-Bz-C Phosphoramidite powder should be

treated as chemical waste. Do not mix it with other waste types unless instructed by your

institution's safety office.

Contaminated Materials: All items that have come into direct contact with the

phosphoramidite, such as pipette tips, weighing boats, gloves, and empty containers, should

be collected as solid chemical waste.

Liquid Waste: Solvents used to dissolve the phosphoramidite (e.g., anhydrous acetonitrile)

and waste from oligonucleotide synthesis processes should be collected in a designated,

properly labeled, and sealed hazardous waste container. The synthesis process is known to

be reagent-intensive, generating significant solvent and chemical waste.[5]

Step 2: Waste Collection and Labeling

Solid Waste: Collect all contaminated solid materials in a clearly labeled, durable, and

sealable bag or container.

Liquid Waste: Use a designated, leak-proof container for liquid waste. Ensure the container

is compatible with the chemical composition of the waste.
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Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name: "2'-OMe-Bz-C Phosphoramidite". Include the approximate quantities and

any other chemicals present in the mixture.

Step 3: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) office, Departmental

Laboratory Manager (DLM), or designated chemical waste coordinator to schedule a waste

pickup.[6]

Provide them with all necessary information about the waste, including its composition and

volume.

Follow their specific procedures for storage and pickup of the waste containers.

Step 4: Spill Management In the event of a spill, follow these procedures:

Evacuate the immediate area if a large amount of dust is generated.

Wear the appropriate PPE, including gloves, safety glasses, a lab coat, and a dust mask.[2]

Carefully sweep up the bulk of the solid material.[2][4]

Finish cleaning the area by wiping with a damp towel.[2][4]

Collect all cleanup materials and the spilled product into a designated hazardous waste

container.

Do not allow the product or cleanup materials to enter drains.[2][4]

Chemical and Safety Data Summary
The following table summarizes key quantitative and safety information for 2'-OMe-Bz-C
Phosphoramidite.
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Property Data Reference

CAS Number 110764-78-8 [1][7]

Molecular Formula C47H54N5O9P [1][7]

Molecular Weight 863.93 g/mol [7]

Appearance White powder [1]

Hazard Statements

Not listed as hazardous in one

SDS.[7] However, related

compounds may be harmful if

swallowed, inhaled, or in

contact with skin, and may

cause eye irritation.[2][3]

Storage Conditions

Freezer storage (-10 to -30°C),

dry.[2] Protect from moisture

and sunlight.[2][3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2'-
OMe-Bz-C Phosphoramidite and associated waste.
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Waste Generated
(2'-OMe-Bz-C Phosphoramidite)

Is it a spill?

Identify Waste Type

No

Follow Spill Cleanup Protocol:
1. Wear appropriate PPE.

2. Sweep up solid material.
3. Wipe area with a damp towel.
4. Collect all cleanup materials.

Yes

Solid Waste
(Unused product, contaminated labware)

Solid

Liquid Waste
(Solutions, synthesis effluent)

Liquid

Collect in a labeled,
sealed solid waste container

Collect in a labeled,
sealed liquid waste container

Contact Institutional EHS
 or Chemical Waste Coordinator

 for pickup

Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 2'-OMe-Bz-C Phosphoramidite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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